5-(trifluoromethoxy)pyrazin-2-amine
Overview
Description
5-(Trifluoromethoxy)pyrazin-2-amine (5-TFMP) is a synthetic organic compound with a molecular formula of C5H5N3O2F3. It is a colorless solid that is soluble in organic solvents and has a melting point of 120°C. 5-TFMP has been studied for its potential applications in various scientific fields, including drug synthesis, biochemistry, and physiology.
Mechanism of Action
The exact mechanism of action of 5-(trifluoromethoxy)pyrazin-2-amine is not yet fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs. In addition, it is believed to interact with certain receptors in the body, such as the serotonin and dopamine receptors, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(trifluoromethoxy)pyrazin-2-amine are not yet fully understood. However, studies have shown that the compound has a variety of effects on the body, including the inhibition of certain enzymes and the interaction with certain receptors. In addition, it has been shown to have an effect on the metabolism of drugs, as well as an effect on mood and behavior.
Advantages and Limitations for Lab Experiments
The use of 5-(trifluoromethoxy)pyrazin-2-amine in laboratory experiments has several advantages. It is a relatively inexpensive compound and is readily available. In addition, it is soluble in organic solvents, making it easy to work with. However, there are some limitations to its use. It is a relatively unstable compound and can easily decompose at higher temperatures. In addition, the exact mechanism of action of the compound is not yet fully understood, making it difficult to interpret the results of experiments.
Future Directions
There are several potential future directions for the use of 5-(trifluoromethoxy)pyrazin-2-amine. One potential direction is in the development of new drugs. The compound could be used as a building block for the synthesis of new drugs, as well as for the study of the structure and function of enzymes involved in drug metabolism. Another potential direction is in the study of the effects of various drugs on the body. The compound could be used to study the interaction of drugs with certain receptors, as well as the effects of drugs on mood and behavior. Finally, the compound could be used to study the biochemical and physiological effects of drugs on the body.
Synthesis Methods
5-(trifluoromethoxy)pyrazin-2-amine can be synthesized by a two-step method from pyrazin-2-amine. The first step involves the reaction of pyrazin-2-amine with trifluoromethanesulfonic anhydride to form the intermediate 5-(trifluoromethanesulfonyl)-pyrazin-2-amine. This intermediate is then treated with triethylamine to yield 5-(trifluoromethoxy)pyrazin-2-amine.
Scientific Research Applications
5-(trifluoromethoxy)pyrazin-2-amine has been used as a research tool in various scientific fields. In drug synthesis, it has been used as a building block for the synthesis of new drugs. In biochemistry, it has been used to study the structure and function of enzymes. In physiology, it has been used to study the effects of various drugs on the body.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-(trifluoromethoxy)pyrazin-2-amine can be achieved through a two-step process involving the reaction of 2-chloropyrazine with sodium trifluoromethoxide followed by reduction with lithium aluminum hydride.", "Starting Materials": [ "2-chloropyrazine", "sodium trifluoromethoxide", "lithium aluminum hydride" ], "Reaction": [ "Step 1: 2-chloropyrazine is reacted with sodium trifluoromethoxide in anhydrous DMF at room temperature for 24 hours to yield 5-(trifluoromethoxy)pyrazine-2-ol.", "Step 2: 5-(trifluoromethoxy)pyrazine-2-ol is then reduced with lithium aluminum hydride in dry ether at 0-5°C for 2 hours to yield 5-(trifluoromethoxy)pyrazin-2-amine." ] } | |
CAS RN |
1261884-22-3 |
Molecular Formula |
C5H4F3N3O |
Molecular Weight |
179.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
